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Compound of Interest

Compound Name:
2-Hydroxy-4-piperidin-1-

ylbenzaldehyde

Cat. No.: B13181673

Get Quote

Executive Summary
Target Molecule: 2-Hydroxy-4-piperidin-1-ylbenzaldehyde[1]

CAS Number (Analog): 79421-44-6 (4-isomer ref), 348-28-7 (Precursor)

Primary Pathway: Nucleophilic Aromatic Substitution (

) of 4-fluoro-2-hydroxybenzaldehyde with piperidine.

Alternative Pathway: Vilsmeier-Haack formylation of 3-piperidinophenol.

Key Challenge: Balancing the nucleophilicity of the amine with the deactivating effect of the

phenoxide anion (if base is used).

Retrosynthetic Analysis
The most logical disconnection occurs at the C–N bond between the aromatic ring and the

piperidine nitrogen. The para-fluorine atom in the precursor is activated for displacement by the

strong electron-withdrawing formyl group at the C1 position.
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Figure 1: Retrosynthetic disconnection showing the convergent synthesis from commercially

available starting materials.

Primary Protocol: Nucleophilic Aromatic
Substitution ( )[2]
This route is preferred for its operational simplicity. The aldehyde group at C1 withdraws

electron density from the ring, activating the C4-fluorine bond for nucleophilic attack by

piperidine.

Reagents & Materials
Reagent Role Equivalents Notes

4-Fluoro-2-

hydroxybenzaldehyde
Substrate 1.0 equiv

CAS: 348-28-7.[2][3]

Solid.

Piperidine Nucleophile 2.5 - 3.0 equiv
Acts as both reactant

and acid scavenger.

DMSO or DMF Solvent 5-10 Vol

Polar aprotic solvent

promotes

.

Water Quench Excess
For precipitation

during workup.

Step-by-Step Methodology
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Preparation: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve 4-fluoro-2-hydroxybenzaldehyde (10 mmol, 1.40 g) in DMSO (10 mL).

Note: DMSO is preferred over DMF for higher boiling point and better solubility, though

DMF is acceptable.

Addition: Add piperidine (30 mmol, ~3.0 mL) dropwise to the stirring solution at room

temperature.

Critical: The reaction is exothermic. A slight color change (yellowing) indicates Schiff base

formation or deprotonation of the phenol.

Reaction: Heat the mixture to 90–100°C under an inert atmosphere (

or Ar) for 4–6 hours.

Monitoring: Monitor by TLC (Eluent: 30% EtOAc in Hexanes). The starting material (

) should disappear, and a new, more polar fluorescent spot (

) should appear.

Workup:

Cool the reaction mixture to room temperature.

Pour the mixture slowly into ice-cold water (100 mL) with vigorous stirring.

The product should precipitate as a yellow/orange solid.

Troubleshooting: If an oil forms instead of a solid, extract with Ethyl Acetate (3 x 30 mL),

wash with brine, dry over

, and concentrate.

Purification:

Filter the crude solid.[4]
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Recrystallize from hot Ethanol or an Ethanol/Water mixture.

Yield Expectation: 75–85%.

Reaction Scheme

4-Fluoro-2-hydroxybenzaldehyde

DMSO, 100°C
4-6 h

Piperidine (3.0 eq)

2-Hydroxy-4-piperidin-1-ylbenzaldehyde

Click to download full resolution via product page

Figure 2: Forward synthesis via Nucleophilic Aromatic Substitution.

Mechanistic Insight
The reaction proceeds via an addition-elimination mechanism involving a Meisenheimer

complex.

Nucleophilic Attack: The lone pair of the piperidine nitrogen attacks the C4 carbon (activated

by the para-formyl group).

Meisenheimer Complex: A resonance-stabilized anionic intermediate forms. The negative

charge is delocalized onto the formyl oxygen.

Elimination: Restoration of aromaticity drives the expulsion of the fluoride ion (

).

Proton Transfer: The excess piperidine acts as a base to neutralize the HF generated

(forming piperidinium fluoride).

Note on the Hydroxyl Group: The ortho-hydroxyl group is acidic. In the presence of excess

amine, it exists largely as the phenoxide. While the phenoxide (

) is electron-donating (deactivating for
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), the strong electron-withdrawing nature of the aldehyde is sufficient to drive the reaction at
elevated temperatures.

Alternative Pathway: Vilsmeier-Haack Formylation
If the fluorinated precursor is unavailable, the Vilsmeier-Haack reaction on 3-piperidinophenol

is a viable alternative, though regioselectivity can be challenging.

Substrate: 3-Piperidinophenol (synthesized from resorcinol + piperidine).

Reagent:ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-

inserted">

+ DMF (Vilsmeier Reagent).[5]

Mechanism: Electrophilic Aromatic Substitution (

).

Regioselectivity: The formyl group can enter ortho to the OH (position 2 or 6) or para to the

OH (position 4, blocked).

The piperidine ring directs para (position 6) and ortho (position 2/4).

Result: Formylation at C6 (relative to OH at C1, Piperidine at C3) yields the desired 2-

Hydroxy-4-piperidinyl substitution pattern (after renumbering).

Pros/Cons:

Pros: Uses cheaper starting materials (Resorcinol).

Cons: Lower yield due to isomer formation; requires handling corrosive

.

Characterization & Quality Control
Confirm the structure using the following analytical markers:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://en.wikipedia.org/wiki/Vilsmeier_reagent
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13181673?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method Diagnostic Signal Interpretation

1H NMR (DMSO-d6) ~9.6 - 9.8 ppm (s, 1H) Aldehyde proton (-CHO).

~11.0 ppm (s, 1H)
Hydroxyl proton (-OH), often

broad/exchangeable.

~3.4 ppm (m, 4H)

Piperidine

-protons (adjacent to N).

~1.6 ppm (m, 6H)

Piperidine

-protons.

~6.0 - 7.5 ppm (m, 3H)
Aromatic protons (look for ABX

or coupled pattern).

IR Spectroscopy ~1640-1660 C=O stretch (Aldehyde, H-

bonded to OH).

~3200-3400 O-H stretch (Broad).

Mass Spectrometry m/z ~205.1 [M+H]+

Molecular ion peak consistent

with

.
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Sigma-Aldrich Product Sheet: CAS 10338-57-5.[8] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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